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Compound of Interest

Compound Name: Egfr-IN-104

Cat. No.: B12374837 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with the potent small

molecule, Egfr-IN-104. Adherence to these guidelines is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Disclaimer: The toxicological properties of Egfr-IN-104 have not been fully elucidated.[1] This

guide is based on the available safety data for compounds with the same CAS number

(879127-07-8) and general best practices for handling potent kinase inhibitors.[1][2][3] It is

mandatory to consult the specific Safety Data Sheet (SDS) provided by your supplier for

definitive handling and emergency procedures.

Essential Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Egfr-IN-104. This compound

should be treated as hazardous, and contact with skin, eyes, and the respiratory tract must be

strictly avoided.[1][3]
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Protection Type Required PPE
Specifications and Best

Practices

Eye Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory where Egfr-IN-104

is handled.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or punctures before each

use. Double gloving is advised,

especially when handling the

pure compound or

concentrated solutions.

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat is required to protect skin

and clothing.

Respiratory Protection Fume Hood

All handling of Egfr-IN-104 in

its solid form or in volatile

organic solvents must be

conducted within a certified

chemical fume hood to prevent

inhalation.[1]

Operational Plan for Safe Handling and Disposal
Follow these step-by-step procedures to minimize exposure and ensure the safe use and

disposal of Egfr-IN-104.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a designated, well-ventilated, and secure

area as per the supplier's temperature recommendations.

Preparation of Solutions:
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Don PPE: Before handling the compound, put on all required PPE as detailed in the table

above.

Work in a Fume Hood: Conduct all weighing of the solid compound and preparation of stock

solutions inside a certified chemical fume hood.

Weighing: Use a dedicated and calibrated balance. Handle the solid with care to avoid

generating dust.

Dissolving: Add the solvent to the solid slowly. Egfr-IN-104 is soluble in organic solvents

such as DMSO and ethanol.[3]

Experimental Use:
Clearly label all solutions containing Egfr-IN-104 with the compound name, concentration,

solvent, and date of preparation.

When performing experiments, ensure that all procedures are designed to minimize the

generation of aerosols.

After handling, wash hands thoroughly, even after removing gloves.

Waste Disposal:
Solid Waste: Dispose of all contaminated solid waste, including empty vials, pipette tips, and

gloves, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Egfr-IN-104 in a sealed and appropriately

labeled hazardous waste container. Do not pour this waste down the drain.

Follow your institution's specific guidelines for the disposal of chemical and hazardous

waste.

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling Egfr-IN-104, from initial

preparation to final disposal.
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Caption: Workflow for the safe handling of Egfr-IN-104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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